3-Methylfluoranthene-d3
Description
3-Methylfluoranthene-d3 (3-MeFA-d3) is a deuterated isotopologue of 3-methylfluoranthene (3-MeFA), a methylated derivative of fluoranthene (FA), a polycyclic aromatic hydrocarbon (PAH) with four fused aromatic rings.
- Molecular formula: C₁₇H₁₂ (for 3-MeFA) .
- Molecular weight: 216.28 g/mol .
- IUPAC name: Fluoranthene, 3-methyl .
- Key structural feature: A methyl group substituted at the third position of the fluoranthene backbone (distinct from its isomer, 2-methylfluoranthene) .
3-MeFA-d3 is typically employed as an internal standard in analytical chemistry due to its isotopic labeling, which minimizes interference in mass spectrometry analyses. Its environmental and toxicological profiles are inferred from studies on 3-MeFA, which exhibits distinct biological activity compared to FA and other methylated isomers .
Properties
Molecular Formula |
C₁₇H₉D₃ |
|---|---|
Molecular Weight |
219.3 |
Origin of Product |
United States |
Comparison with Similar Compounds
The tumorigenic potency, metabolic pathways, and structural attributes of 3-MeFA-d3/3-MeFA are best understood in comparison to fluoranthene (FA) and 2-methylfluoranthene (2-MeFA). Key findings from comparative studies are summarized below:
Table 1: Structural and Chemical Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | Methyl Substitution Position |
|---|---|---|---|
| Fluoranthene (FA) | C₁₆H₁₀ | 202.25 | N/A |
| 2-Methylfluoranthene (2-MeFA) | C₁₇H₁₂ | 216.28 | Position 2 |
| 3-Methylfluoranthene (3-MeFA) | C₁₇H₁₂ | 216.28 | Position 3 |
Key Insight : While 2-MeFA and 3-MeFA share identical molecular formulas, their methyl group positions lead to divergent biological activities .
Table 2: Tumorigenic Activity in Newborn CD-1 Mice
| Compound | Dose (μmol) | Lung Tumor Incidence (%) | Lung Tumor Multiplicity (Tumors/Mouse) | Liver Tumor Incidence (Males) | Liver Tumor Incidence (Females) |
|---|---|---|---|---|---|
| FA | 17.3 | 65–96% | 1.12–2.45 | Significant | Not significant |
| 2-MeFA | 17.3 | 65–96% | 3.04–3.94 | Significant | Significant (at 17.3 μmol only) |
| 3-MeFA | 17.3 | Not significant | N/A | Significant (lower potency) | Not significant |
Critical Findings :
Lung Tumorigenicity: FA and 2-MeFA induce high lung tumor incidence (65–96%), but 2-MeFA exhibits significantly higher tumor multiplicity (3.04–3.94 vs. 1.12–2.45 tumors/mouse) .
Liver Tumorigenicity :
- All three compounds induce liver tumors in male mice, but 3-MeFA demonstrates markedly lower potency (relative potency: FA ≥ 2-MeFA >> 3-MeFA) .
- Only 2-MeFA is active in female mice, suggesting sex-specific metabolic or hormonal influences .
Metabolic Activation: The disparity in tumorigenic activity correlates with differences in metabolic activation pathways.
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